(2-Bromo-6-fluorophenyl)methanol
Cat. No. B591543
Key on ui cas rn:
261723-33-5
M. Wt: 205.026
InChI Key: HHGJENWYHVFPSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:11].[Br:1][c:2]1[c:3]([CH:4]=[O:5])[c:6]([F:10])[cH:7][cH:8][cH:9]1.[CH3:13][OH:14].[Na+:12]>>[Br:1][c:2]1[c:3]([CH2:4][OH:5])[c:6]([F:10])[cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1c(F)cccc1Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
OCc1c(F)cccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
